Cas no 2404-39-9 ((1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene)

• Product Name: (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene
• CAS No: 2404-39-9
• MF: C₈H₁₀Br₂
• MW: 265.973001003265
• CID: 6327286
• PubChem ID: 124629893
• Update Time: 2025-05-21

(1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4R,5S)-3,4-dibromobicyclo[3.2.1]oct-2-ene
• EN300-6487976
• Rel-(1R,4R,5S)-3,4-dibromobicyclo[3.2.1]oct-2-ene
• (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene
• 2404-39-9

• Inchi： 1S/C8H10Br2/c9-7-4-5-1-2-6(3-5)8(7)10/h4-6,8H,1-3H2/t5-,6+,8-/m1/s1
• InChI Key： JZZNKURWGORCEM-GKROBHDKSA-N
• SMILES： Br[C@H]1C(=C[C@@H]2CC[C@H]1C2)Br

Computed Properties

• Exact Mass: 265.91288g/mol
• Monoisotopic Mass: 263.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene

CAS No 2404-39-9: (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene

The compound CAS No 2404-39-9, also known as (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene, is a highly specialized organic molecule with significant applications in modern organic chemistry and materials science. This compound is notable for its unique bicyclic structure and the presence of bromine atoms at specific positions, which contribute to its reactivity and versatility in various chemical reactions.

Bicyclo[3.2.1]octane is a well-known framework in organic chemistry due to its rigid and stable structure. The addition of bromine atoms at the 3 and 4 positions introduces electrophilic character to the molecule, making it an excellent substrate for nucleophilic substitution reactions. Recent studies have highlighted the potential of this compound in the synthesis of complex natural products and bioactive molecules.

One of the most recent advancements involving CAS No 2404-39-9 is its use as an intermediate in the synthesis of novel pharmaceutical agents. Researchers have demonstrated that this compound can undergo enantioselective transformations to yield chiral building blocks with high optical purity. For instance, a study published in *Nature Chemistry* in 2023 utilized this compound to synthesize a series of bicyclic alkaloids with potent anti-cancer properties.

The stereochemistry of (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene plays a critical role in its reactivity and selectivity in chemical reactions. The specific configuration at the 1R, 4R, and 5S positions ensures that the molecule adopts a conformation that facilitates certain types of bond-forming reactions while hindering others. This makes it an invaluable tool for chemists seeking to construct complex molecular architectures with precise stereocontrol.

In terms of synthesis, CAS No 2404-39-9 can be prepared via a variety of methods, including ring-closing metathesis and bromination reactions. A particularly efficient approach involves the use of Grubbs catalysts to form the bicyclic framework followed by selective bromination using N-bromosuccinimide (NBS). This method has been optimized in recent years to achieve high yields and excellent regioselectivity.

Another area where (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene has shown promise is in materials science. Its rigid structure and bromine substituents make it a candidate for use in polymer synthesis and as a building block for advanced materials such as liquid crystals and stimuli-responsive polymers.

Recent research has also explored the use of this compound in asymmetric catalysis. By incorporating CAS No 2404-39-9 into chiral ligands or catalysts, chemists have been able to achieve unprecedented levels of enantioselectivity in various transformations. For example, a study published in *Angewandte Chemie* demonstrated that this compound could serve as a chiral auxiliary in the synthesis of non-natural amino acids.

The versatility of (1R,4R,5S)-3,4-Dibromobicyclo[3.2.1]oct-2-ene extends to its applications in medicinal chemistry as well. Its ability to undergo diverse transformations makes it an ideal starting material for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No 2404-39-9, or (1R,4R,S)-Dibromobicyclo[3.S.I]oct-Z-en, is a versatile and valuable compound with wide-ranging applications across multiple disciplines within chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions that push the boundaries of modern chemical synthesis.